Cas no 95518-95-9 (Kuwanon W)
Kuwanon W structure
Product Name:Kuwanon W
CAS No:95518-95-9
MF:C45H42O11
MW:758.808393955231
CID:2703123
PubChem ID:21721912
Update Time:2024-10-25
Kuwanon W Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one, 2-(2,4-dihydroxyphenyl)-8-[(1S,5R,6S)-5-(2,4-dihydroxyphenyl)-6-[(5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)carbonyl]-3-methyl-2-cyclohexen-1-yl]-5,7-dihydroxy-3-(3-methyl-2-buten-1-yl)-
- Kuwanon W
- 95518-95-9
- CS-0649022
- HY-N11531
- 2-(2,4-dihydroxyphenyl)-8-[(1S,5R,6S)-5-(2,4-dihydroxyphenyl)-6-(5-hydroxy-2,2-dimethylchromene-6-carbonyl)-3-methylcyclohex-2-en-1-yl]-5,7-dihydroxy-3-(3-methylbut-2-enyl)chromen-4-one
- DA-54711
-
- Inchi: 1S/C45H42O11/c1-21(2)6-9-29-42(54)39-35(51)20-34(50)38(44(39)55-43(29)26-11-8-24(47)19-33(26)49)31-17-22(3)16-30(25-10-7-23(46)18-32(25)48)37(31)41(53)28-12-13-36-27(40(28)52)14-15-45(4,5)56-36/h6-8,10-15,17-20,30-31,37,46-52H,9,16H2,1-5H3/t30-,31-,37-/m0/s1
- InChI Key: QAFIXEVKRZHTEV-AJKBGCORSA-N
- SMILES: C1(C2=CC=C(O)C=C2O)OC2=C([C@@H]3[C@@H](C(C4C(O)=C5C(=CC=4)OC(C)(C)C=C5)=O)[C@H](C4=CC=C(O)C=C4O)CC(C)=C3)C(O)=CC(O)=C2C(=O)C=1C/C=C(/C)\C
Computed Properties
- Exact Mass: 758.27271215g/mol
- Monoisotopic Mass: 758.27271215g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 56
- Rotatable Bond Count: 7
- Complexity: 1610
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.572
- Topological Polar Surface Area: 194Ų
Kuwanon W Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R128909-5mg |
Kuwanon W,≥94% |
95518-95-9 | ≥94% | 5mg |
¥7603 | 2023-09-07 | |
| MedChemExpress | HY-N11531-1mg |
Kuwanon W |
95518-95-9 | 94.51% | 1mg |
¥3100 | 2025-04-15 | |
| MedChemExpress | HY-N11531-5mg |
Kuwanon W |
95518-95-9 | 94.51% | 5mg |
¥9350 | 2024-07-21 | |
| Ambeed | A1737569-1mg |
8-((1R,2S,3S)-2',4'-Dihydroxy-2-(5-hydroxy-2,2-dimethyl-2H-chromene-6-carbonyl)-5-methyl-1,2,3,6-tetrahydro-[1,1'-biphenyl]-3-yl)-2-(2,4-dihydroxyphenyl)-5,7-dihydroxy-3-(3-methylbut-2-en-1-yl)-4H-chromen-4-one |
95518-95-9 | 98% | 1mg |
$430.0 | 2025-04-14 | |
| Ambeed | A1737569-5mg |
8-((1R,2S,3S)-2',4'-Dihydroxy-2-(5-hydroxy-2,2-dimethyl-2H-chromene-6-carbonyl)-5-methyl-1,2,3,6-tetrahydro-[1,1'-biphenyl]-3-yl)-2-(2,4-dihydroxyphenyl)-5,7-dihydroxy-3-(3-methylbut-2-en-1-yl)-4H-chromen-4-one |
95518-95-9 | 98% | 5mg |
$1300.0 | 2025-04-14 |
Kuwanon W Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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